Cas no 92285-01-3 (Ajoene)

Ajoene structure
Ajoene structure
Product Name:Ajoene
CAS No:92285-01-3
MF:C9H14OS3
MW:234.40185880661
CID:806765
Update Time:2025-04-19

Ajoene Chemical and Physical Properties

Names and Identifiers

    • Disulfide,2-propen-1-yl [3-(2-propen-1-ylsulfinyl)-1-propen-1-yl]
    • Allyl[(2E)-3-(allyldisulfanyl)-2-propen-1-yl]sulfoniumolate
    • CIS-4,5,9-TRITHIADODECA-1,6,11-TRIENE-9-
    • Z-Ajoene
    • Z Ajoene
    • Ajoene
    • Inchi: 1S/C9H14OS3/c1-3-6-11-12-7-5-9-13(10)8-4-2/h3-5,7H,1-2,6,8-9H2/b7-5+
    • InChI Key: IXELFRRANAOWSF-FNORWQNLSA-N
    • SMILES: S(CC=C)(C/C=C/SSCC=C)=O

Computed Properties

  • Exact Mass: 234.021
  • Monoisotopic Mass: 234.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.9A^2

Experimental Properties

  • Density: 1.181
  • Boiling Point: 376°Cat760mmHg
  • Flash Point: 181.2°C
  • Refractive Index: 1.602
  • PSA: 86.88000
  • LogP: 3.86790

Ajoene Security Information

  • Storage Condition:−20°C

Ajoene Pricemore >>

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